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Compound of Interest

Compound Name: H-D-Leu-pna

CAS No.: 63365-28-8

Cat. No.: B555894

Get Quote

Executive Summary
H-D-Leu-pNA (D-Leucine p-nitroanilide) is a chromogenic substrate used primarily in

enzymatic assays to measure the activity of aminopeptidases and proteases. While the intact

substrate is often classified as a low-hazard irritant, its utility relies on the enzymatic release of

p-nitroaniline (pNA), a highly toxic, potential mutagen that is readily absorbed through the skin.

Critical Safety Directive: Treat all H-D-Leu-pNA handling—especially post-assay waste—with

the safety protocols required for p-nitroaniline.
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Parameter Detail

Chemical Name H-D-Leu-pNA (D-Leucine-p-nitroanilide)

CAS Number
63324-49-2 (D-isomer specific); Ref: 16010-98-

3 (L-isomer HCl)

Molecular Weight
~251.28 g/mol (Free base) / ~287.74 g/mol (HCl

salt)

Solubility
Soluble in DMSO, DMF, Ethanol; Sparingly

soluble in water.[1][2][3]

Appearance White to off-white or faint yellow powder.

The "Trojan Horse" Hazard Mechanism
Researchers often underestimate pNA substrates because the parent compound is stable.

However, the risk profile changes dynamically during your experiment.

State A (Intact Substrate): Moderate Irritant. Dust inhalation risk.[4]

State B (Cleaved Product):High Toxicity. Upon enzymatic hydrolysis, free p-nitroaniline is

released.

Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (Category 3).

Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

Route: Rapid transdermal absorption.

Scientist's Note: Never handle assay plates or waste streams without full dermal protection. The

yellow color developed in your assay is visual confirmation of the presence of a toxic byproduct.
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Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety barrier. If you are missing any item, the

protocol is non-compliant.
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Zone Equipment
Technical Specification &
Rationale

Dermal (Hands) Double Nitrile Gloves

Outer: 5 mil min. thickness.

Inner: Standard nitrile.

Rationale: p-Nitroaniline

penetrates skin rapidly. Double

gloving provides a

breakthrough buffer and allows

outer glove removal upon

contamination without

exposing skin.

Ocular Chemical Splash Goggles

ANSI Z87.1 compliant.

Rationale: Safety glasses are

insufficient for liquid handling

where splashes can bypass

side shields.

Respiratory N95 / P2 Mask

Required when weighing dry

powder outside a fume hood.

Rationale: Prevents inhalation

of fine particulates which can

irritate mucous membranes.

Body Lab Coat (Buttoned)

Long-sleeved, knee-length,

high-neck preferred. Rationale:

Prevents accumulation of dust

on street clothes and skin

contact during spills.

Engineering Fume Hood

Mandatory for weighing and

initial solubilization. Rationale:

Controls dust and solvent

vapors (DMSO/DMF).

Operational Protocol: Safe Handling Workflow
Workflow Logic (Visualization)
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Figure 1: Safe handling lifecycle for H-D-Leu-pNA. Note the critical control points at Weighing

(dust) and Assay (toxin generation).

Step-by-Step Methodology
Step 1: Preparation & Weighing

Equilibration: Remove the vial from the freezer (-20°C) and place it in a desiccator. Allow it to

warm to room temperature (approx. 30 mins). Why? Opening a cold vial causes moisture

condensation, which hydrolyzes the substrate and ruins purity.

Weighing: Perform inside a chemical fume hood. Use an anti-static gun if the powder is

flighty.

Solvent Selection: Do not attempt to dissolve directly in water/buffer.

Primary Solvent: Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

Target Concentration: Prepare a 10–100 mM stock solution.

Step 2: Solubilization
Add the calculated volume of DMSO to the powder.

Vortex briefly until fully dissolved. The solution should be clear and colorless (or very faint

yellow).

Troubleshooting: If the solution turns bright yellow immediately, the substrate has

hydrolyzed (degraded) and should be discarded.

Aliquot & Store: Divide stock into small aliquots (e.g., 50–100 µL) to avoid freeze-thaw

cycles. Store at -20°C protected from light.
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Step 3: Assay Dilution
Dilute the DMSO stock into your aqueous reaction buffer (e.g., Tris-HCl, PBS) immediately

before use.

Final Concentration: Typical assay concentrations range from 0.5 mM to 2 mM.

Note: Keep the final DMSO concentration <5% to avoid inhibiting your enzyme.

Disposal & Decontamination
The Golden Rule: Treat all liquid waste from this assay as P-Listed equivalent toxic waste due

to the presence of p-nitroaniline.

Waste Segregation Strategy
Waste Type Composition Disposal Path

Solid Waste
Contaminated gloves, paper

towels, weighing boats.

Hazardous Solid Waste

(Bagged & Tagged).

Liquid Waste (Stock)
High concentration H-D-Leu-

pNA in DMSO.

Organic Solvent Waste

(Halogenated/Non-

Halogenated depending on

other components).

Liquid Waste (Assay)
Buffer + Enzyme + Free p-

Nitroaniline.

Aqueous Toxic Waste. Do NOT

pour down the sink.

Glassware Vials/Cuvettes.

Rinse with ethanol, then water.

Collect rinsate as hazardous

waste.

Decontamination of Spills
Isolate: Mark the area.

PPE Up: Ensure double gloves and respiratory protection.

Absorb: Cover liquid spills with absorbent pads or vermiculite.
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Clean: Scrub the area with 70% Ethanol followed by soap and water. pNA is more soluble in

alcohol than water.

Verify: A yellow residue indicates pNA remains.[5] Re-clean until no color is visible.

Emergency Response
Skin Contact: Immediately wash with soap and copious water for 15 minutes. Remove

contaminated clothing. Seek medical attention if signs of cyanosis (blue lips/fingernails)

appear.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Seek immediate

medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting.Call a Poison Control Center immediately.

References
Sigma-Aldrich.Safety Data Sheet: L-Leucine p-nitroanilide (Isomer Analog Safety Profile).

Retrieved from

National Institutes of Health (NIH) PubChem.Compound Summary: Leucine p-nitroanilide.

Retrieved from [2]

New Jersey Department of Health.Hazardous Substance Fact Sheet: p-Nitroaniline.

Retrieved from

BenchChem.Suc-Ala-Leu-Pro-Phe-pNA Solubility Issues and Solutions (General pNA

Substrate Handling). Retrieved from

Biomol.Product Information: H-D-Val-Leu-Lys-pNA (Structural Analog). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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